Cas no 1086392-54-2 (Trifluoro-methanesulfonic acid isoquinolin-8-yl ester)

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester structure
1086392-54-2 structure
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
1086392-54-2
C10H6NO3F3S
277.22
MFCD11506140
2603964
53408698

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Properties

Names and Identifiers

    • Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
    • DTXSID901180056
    • isoquinolin-8-yltrifluoromethanesulfonate
    • 1086392-54-2
    • CS-0335446
    • TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-8-YL ESTER
    • MWALAZWDGYMEJY-UHFFFAOYSA-N
    • SB30565
    • MFCD11506140
    • isoquinolin-8-yl trifluoromethanesulfonate
    • Methanesulfonic acid, 1,1,1-trifluoro-, 8-isoquinolinyl ester
    • +Expand
    • MFCD11506140
    • MWALAZWDGYMEJY-UHFFFAOYSA-N
    • InChI=1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-4-5-14-6-8(7)9/h1-6H
    • O=S(C(F)(F)F)(OC1=CC=CC2=C1C=NC=C2)=O

Computed Properties

  • 277.00204871g/mol
  • 0
  • 4
  • 3
  • 277.00204871g/mol
  • 18
  • 390
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.9
  • 64.6Ų

Experimental Properties

  • 368.6±42.0 °C at 760 mmHg
  • 0.0±0.8 mmHg at 25°C
  • 176.7±27.9 °C
  • 1.6±0.1 g/cm3

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE23157-250mg
Isoquinolin-8-yl trifluoromethanesulfonate
1086392-54-2 95%
250mg
$669.00 2024-04-20
abcr
AB537114-1 g
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
1086392-54-2
1g
€1,085.00 2022-07-29
Alichem
A189008218-1g
Isoquinolin-8-yl trifluoromethanesulfonate
1086392-54-2 95%
1g
$749.70 2023-09-04
Ambeed
A345266-1g
Isoquinolin-8-yl trifluoromethanesulfonate
1086392-54-2 95%
1g
$1202.0
Chemenu
CM145314-1g
isoquinolin-8-yl trifluoromethanesulfonate
1086392-54-2 95%
1g
$830 2021-08-05
eNovation Chemicals LLC
D968714-500mg
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
1086392-54-2 95%
500mg
$715 2022-10-16
TRC
T897165-10mg
Trifluoro-methanesulfonic Acid Isoquinolin-8-yl Ester
1086392-54-2
10mg
$ 50.00 2022-06-02
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0192-1g
Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
1086392-54-2 95%
1g
5512.28CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406116-50mg
Isoquinolin-8-yl trifluoromethanesulfonate
1086392-54-2 95%
50mg
¥1831.00 2024-08-09

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1086392-54-2)Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
A909110
99%
1g
1082.0